2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide

• IUPAC Name: 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide
• InChI: InChI=1S/C16H16N2O4/c1-11-5-3-8-15(12(11)2)22-10-16(19)17-13-6-4-7-14(9-13)18(20)21/h3-9H,10H2,1-2H3,(H,17,19)
• InChI Key: LYPIQPLNBGJNBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)OCC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C
• Molecular Formula: C16H16N2O4
• Molecular Weight: 300.31 g/mol

Description

2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide, also known as Compound A, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound has been found to have several unique properties that make it useful in a variety of research settings. In

Mechanism of Action

The exact mechanism of action of 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A is not yet fully understood. However, studies have shown that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation. Additionally, 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A has been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A has been found to have several biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A has been found to have antioxidant properties, which could make it useful in the treatment of various oxidative stress-related diseases. Additionally, 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A has been found to have neuroprotective effects, which could make it useful in the treatment of various neurological diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A in lab experiments is its unique properties. Its ability to inhibit cancer cell growth and induce apoptosis make it a promising candidate for further research in this area. Additionally, its anti-inflammatory and antioxidant properties make it useful in the treatment of various diseases. However, one limitation of using 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A in lab experiments is its complex synthesis method, which can make it difficult and time-consuming to produce.

Future Directions

There are several future directions for research involving 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A. One area of research could involve further exploring its potential as an anti-cancer agent. Additionally, more research could be done to understand the exact mechanism of action of 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A. Finally, research could be done to explore its potential in the treatment of various other diseases, such as neurological diseases and oxidative stress-related diseases.
Conclusion:
In conclusion, 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide, or 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A, is a promising chemical compound that has several potential applications in scientific research. Its unique properties make it useful in the treatment of various diseases, and its potential as an anti-cancer agent is particularly promising. While there are some limitations to its use in lab experiments, further research in this area could lead to significant advancements in the field of medicine.

Synthesis Methods

The synthesis of 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A is a complex process that involves several steps. The first step involves the reaction of 2,3-dimethylphenol with 3-nitrobenzoyl chloride in the presence of a base such as triethylamine. This reaction produces 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide, which is then purified using various techniques such as column chromatography or recrystallization. The final product is a white crystalline solid with a melting point of approximately 132-134°C.

Scientific Research Applications

2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A has been found to have several potential applications in scientific research. One of the most promising areas of research involves the use of 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A as a potential anti-cancer agent. Studies have shown that 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A can inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research in this area. Additionally, 2-(2,3-dimethylphenoxy)-N-(3-nitrophenyl)acetamide A has been found to have anti-inflammatory properties, which could make it useful in the treatment of various inflammatory diseases.